Cas no 2138517-27-6 (4,4-Dimethyl-3-(3-methylthiophen-2-yl)cyclohexan-1-one)

• Product Name: 4,4-Dimethyl-3-(3-methylthiophen-2-yl)cyclohexan-1-one
• CAS No: 2138517-27-6
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 6278223
• PubChem ID: 165491023
• Update Time: 2025-05-22

4,4-Dimethyl-3-(3-methylthiophen-2-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-3-(3-methylthiophen-2-yl)cyclohexan-1-one
• EN300-1157059
• 2138517-27-6
• 4,4-Dimethyl-3-(3-methylthiophen-2-yl)cyclohexan-1-one

• Inchi： 1S/C13H18OS/c1-9-5-7-15-12(9)11-8-10(14)4-6-13(11,2)3/h5,7,11H,4,6,8H2,1-3H3
• InChI Key： VSCMMFFMORRQTL-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1CC(CCC1(C)C)=O

Computed Properties

• Exact Mass: 222.10783637g/mol
• Monoisotopic Mass: 222.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.3Ų

Additional information on 4,4-Dimethyl-3-(3-methylthiophen-2-yl)cyclohexan-1-one

Recent Advances in the Study of 4,4-Dimethyl-3-(3-methylthiophen-2-yl)cyclohexan-1-one (CAS: 2138517-27-6)

The compound 4,4-Dimethyl-3-(3-methylthiophen-2-yl)cyclohexan-1-one (CAS: 2138517-27-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexanone core and thiophene substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 4,4-Dimethyl-3-(3-methylthiophen-2-yl)cyclohexan-1-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis method that improves yield and purity. The researchers employed a multi-step process involving a Grignard reaction followed by a palladium-catalyzed cross-coupling, achieving a final yield of 78%. This advancement is critical for facilitating further pharmacological evaluations and potential industrial-scale production.

Pharmacological investigations have revealed that 4,4-Dimethyl-3-(3-methylthiophen-2-yl)cyclohexan-1-one exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro studies using neuronal cell lines indicated that the compound acts as a partial agonist of the GABA_A receptor, suggesting potential applications in the treatment of anxiety and epilepsy. Furthermore, molecular docking simulations have provided insights into the binding interactions between the compound and the receptor, highlighting the importance of the thiophene moiety for receptor affinity.

Another significant finding comes from a recent preclinical study evaluating the compound's anti-inflammatory properties. Researchers observed that 4,4-Dimethyl-3-(3-methylthiophen-2-yl)cyclohexan-1-one significantly reduced the production of pro-inflammatory cytokines in macrophage cells. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), proposed that the compound's mechanism involves the inhibition of the NF-κB signaling pathway. These results suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Despite these promising findings, challenges remain in the development of 4,4-Dimethyl-3-(3-methylthiophen-2-yl)cyclohexan-1-one as a therapeutic agent. Current research is addressing issues such as metabolic stability and bioavailability. A recent pharmacokinetic study in rodent models reported moderate oral bioavailability (approximately 45%), prompting efforts to design derivatives with improved pharmacokinetic profiles. Computational chemistry approaches are being employed to predict and optimize the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound.

In conclusion, 4,4-Dimethyl-3-(3-methylthiophen-2-yl)cyclohexan-1-one (CAS: 2138517-27-6) represents a promising scaffold for drug discovery, with demonstrated activity in neurological and inflammatory disorders. Ongoing research aims to further elucidate its therapeutic potential and overcome existing limitations. The compound's unique chemical structure and diverse biological activities make it a compelling subject for future studies in chemical biology and medicinal chemistry.